Cas no 104233-73-0 (2-[(4-bromophenyl)methyl]-5-nitro-1,3-benzoxazole)

2-[(4-bromophenyl)methyl]-5-nitro-1,3-benzoxazole structure
104233-73-0 structure
Product name:2-[(4-bromophenyl)methyl]-5-nitro-1,3-benzoxazole
CAS No:104233-73-0
MF:C14H9BrN2O3
MW:333.136862516403
CID:1142121
PubChem ID:44429438

2-[(4-bromophenyl)methyl]-5-nitro-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

    • 2-[(4-bromophenyl)methyl]-5-nitro-1,3-benzoxazole
    • DTXSID40659051
    • 104233-73-0
    • CHEMBL392234
    • 2-(4-bromobenzyl)-5-nitro-1,3-benzoxazole
    • Inchi: InChI=1S/C14H9BrN2O3/c15-10-3-1-9(2-4-10)7-14-16-12-8-11(17(18)19)5-6-13(12)20-14/h1-6,8H,7H2
    • InChI Key: KXQJAJIZJYOZAY-UHFFFAOYSA-N
    • SMILES: C1=CC(=CC=C1CC2=NC3=C(O2)C=CC(=C3)[N+](=O)[O-])Br

Computed Properties

  • Exact Mass: 331.97967
  • Monoisotopic Mass: 331.97965g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 355
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 71.8Ų

Experimental Properties

  • PSA: 69.17

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